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Compound of Interest

Compound Name: Ethyl 3-ethoxypicolinate

Cat. No.: B15069786

Ethyl 3-ethoxypicolinate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the available information on Ethyl 3-
ethoxypicolinate, a chemical compound of interest in synthetic chemistry. Due to the limited
availability of in-depth experimental data in the public domain, this document focuses on its
fundamental properties and presents a generalized workflow for the synthesis and analysis of
such a compound.

Chemical Identity and Properties

Ethyl 3-ethoxypicolinate is a pyridine derivative with the CAS number 1215168-86-7.[1][2] Its
core structure consists of a pyridine ring substituted with an ethoxy group at the 3-position and
an ethyl ester at the 2-position.

Molecular Structure

Molecular Structure of Ethyl 3-ethoxypicolinate

Quantitative Data

The following table summarizes the key physicochemical properties of Ethyl 3-
ethoxypicolinate.
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Property Value Source
CAS Number 1215168-86-7 [1]
Molecular Formula C10H13NO3 [1]
Molecular Weight 195.22 g/mol [1]

Note: Extensive experimental data on properties such as boiling point, melting point, and
solubility are not readily available in published literature.

Synthesis and Characterization Workflow

While specific, detailed experimental protocols for the synthesis of Ethyl 3-ethoxypicolinate
are not widely published, a general workflow for the preparation and characterization of such a
heterocyclic compound is presented below. This process is illustrative and represents a
standard approach in synthetic organic chemistry.
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Pure Ethyl 3-ethoxypicolinate
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Generalized Synthetic and Analytical Workflow
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and handling of Ethyl 3-
ethoxypicolinate are not available in the current scientific literature. Researchers planning to
work with this compound would need to develop a synthetic route based on established
methods for esterification and etherification of similar pyridine derivatives. Standard laboratory
safety protocols should be followed, including the use of personal protective equipment and
working in a well-ventilated fume hood.

Applications in Research and Drug Development

Currently, there is a lack of published information regarding the specific applications of Ethyl 3-
ethoxypicolinate in drug development or as a tool compound in biological research. Its
structural motifs, however, are present in various biologically active molecules, suggesting
potential for its use as a building block in medicinal chemistry.

Signaling Pathways and Biological Activity

No studies detailing the interaction of Ethyl 3-ethoxypicolinate with biological signaling
pathways or its pharmacological activity have been identified in the public domain.

Conclusion

Ethyl 3-ethoxypicolinate is a defined chemical entity with limited publicly available data
beyond its basic identification. This guide provides the foundational information available and
outlines a standard, hypothetical workflow for its synthesis and characterization. Further
research is required to elucidate its chemical reactivity, biological activity, and potential
applications for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15069786#ethyl-3-ethoxypicolinate-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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